Cas no 2192215-81-7 (2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH)
2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-[(2S,5R)-2-methyl-5-(7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-1-piperidinyl]-, 4-methylbenzenesulfonate (1:1)
- Ritlecitinib Tosylate
- 2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH
-
- Inchi: 1S/C15H19N5O.C7H8O3S/c1-3-13(21)20-8-11(5-4-10(20)2)19-15-12-6-7-16-14(12)17-9-18-15;1-6-2-4-7(5-3-6)11(8,9)10/h3,6-7,9-11H,1,4-5,8H2,2H3,(H2,16,17,18,19);2-5H,1H3,(H,8,9,10)/t10-,11+;/m0./s1
- InChI Key: YOZLVAFWYLSRRN-VZXYPILPSA-N
- SMILES: S(C1C=CC(C)=CC=1)(O)(=O)=O.N([C@@H]1CC[C@H](C)N(C(=O)C=C)C1)C1N=CN=C2NC=CC=12
2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-100754C-5mg |
Ritlecitinib tosylate |
2192215-81-7 | 99.77% | 5mg |
¥590 | 2024-07-23 | |
| MedChemExpress | HY-100754C-10mg |
Ritlecitinib tosylate |
2192215-81-7 | 99.77% | 10mg |
¥940 | 2024-07-23 | |
| MedChemExpress | HY-100754C-25mg |
Ritlecitinib tosylate |
2192215-81-7 | 99.77% | 25mg |
¥1880 | 2024-07-23 | |
| MedChemExpress | HY-100754C-50mg |
Ritlecitinib tosylate |
2192215-81-7 | 99.77% | 50mg |
¥3000 | 2024-07-23 | |
| MedChemExpress | HY-100754C-100mg |
Ritlecitinib tosylate |
2192215-81-7 | 99.77% | 100mg |
¥4800 | 2024-07-23 | |
| Ambeed | A1952921-5mg |
Ritlecitinib tosylate |
2192215-81-7 | 98% | 5mg |
$80.0 | 2025-03-01 | |
| Ambeed | A1952921-10mg |
Ritlecitinib tosylate |
2192215-81-7 | 98% | 10mg |
$140.0 | 2025-03-01 | |
| Ambeed | A1952921-25mg |
Ritlecitinib tosylate |
2192215-81-7 | 98% | 25mg |
$280.0 | 2025-03-01 | |
| Ambeed | A1952921-100mg |
Ritlecitinib tosylate |
2192215-81-7 | 98% | 100mg |
$630.0 | 2025-03-01 | |
| Ambeed | A1952921-5mg |
Ritlecitinib tosylate |
2192215-81-7 | 98% | 5mg |
$590.0 | 2025-06-04 |
2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH
Compound CAS No. 2192215-81-7: A Comprehensive Overview
The compound with CAS No. 2192215-81-7, commonly referred to as 2-propen-1-one, 1-[(2S,5R)-2-methyl-5-(7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-1-piperidinyl]-, 4-meth, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its complex molecular structure, which includes a piperidine ring, a pyrrolopyrimidine moiety, and a propenone group. The stereochemistry of the molecule is defined by the (2S,5R) configuration of the piperidine ring, which plays a critical role in its biological activity and pharmacokinetic properties.
Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. For instance, researchers have explored its potential as a kinase inhibitor, where the pyrrolopyrimidine moiety has shown remarkable affinity for specific protein kinases involved in cellular signaling pathways. This property makes it a valuable tool in the study and treatment of diseases such as cancer, where kinase activity plays a pivotal role.
In addition to its therapeutic applications, this compound has also been investigated for its role in biochemical assays and analytical chemistry. The propenone group within its structure contributes to its reactivity, enabling it to participate in various chemical reactions that are essential for laboratory studies. Furthermore, the stereochemistry of the molecule has been leveraged in the development of enantioselective synthesis methods, which are crucial for producing high-purity compounds required in pharmaceutical research.
The synthesis of this compound involves a series of intricate chemical transformations. Key steps include the formation of the piperidine ring through cyclization reactions and the incorporation of the pyrrolopyrimidine moiety via nucleophilic aromatic substitution. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired (2S,5R) configuration. Recent advancements in asymmetric catalysis have further enhanced the efficiency and selectivity of these synthetic processes.
From an environmental perspective, this compound has been studied for its biodegradation properties. Understanding its behavior in natural environments is essential for assessing its potential impact on ecosystems and human health. Research indicates that under specific conditions, such as microbial activity and environmental pH levels, the compound undergoes gradual degradation into less complex molecules. This information is critical for regulatory agencies when evaluating its safety and suitability for large-scale use.
Moreover, computational chemistry has played a significant role in elucidating the properties of this compound. Advanced molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to study its electronic structure. These insights have guided experimental efforts and accelerated the discovery of new applications for this compound.
In conclusion, CAS No. 2192215-81-7 represents a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in medicinal chemistry, biochemical research, and environmental science. As ongoing research continues to uncover new aspects of its properties and potential uses, this compound stands at the forefront of scientific innovation.
2192215-81-7 (2-PROPEN-1-ONE, 1-[(2S,5R)-2-METHYL-5-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YLAMINO)-1-PIPERIDINYL]-, 4-METH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)